Cas no 1806030-24-9 (3-(Difluoromethyl)-2,4-dihydroxy-6-methoxypyridine)
3-(Difluoromethyl)-2,4-dihydroxy-6-methoxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Difluoromethyl)-2,4-dihydroxy-6-methoxypyridine
-
- Inchi: 1S/C7H7F2NO3/c1-13-4-2-3(11)5(6(8)9)7(12)10-4/h2,6H,1H3,(H2,10,11,12)
- InChI Key: QIPVKXUGFWNOSD-UHFFFAOYSA-N
- SMILES: FC(C1C(NC(=CC=1O)OC)=O)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 296
- XLogP3: 0.4
- Topological Polar Surface Area: 58.6
3-(Difluoromethyl)-2,4-dihydroxy-6-methoxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024004383-250mg |
3-(Difluoromethyl)-2,4-dihydroxy-6-methoxypyridine |
1806030-24-9 | 97% | 250mg |
$680.00 | 2022-04-01 | |
| Alichem | A024004383-500mg |
3-(Difluoromethyl)-2,4-dihydroxy-6-methoxypyridine |
1806030-24-9 | 97% | 500mg |
$1,019.20 | 2022-04-01 | |
| Alichem | A024004383-1g |
3-(Difluoromethyl)-2,4-dihydroxy-6-methoxypyridine |
1806030-24-9 | 97% | 1g |
$1,747.20 | 2022-04-01 |
3-(Difluoromethyl)-2,4-dihydroxy-6-methoxypyridine Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 3-(Difluoromethyl)-2,4-dihydroxy-6-methoxypyridine
3-(Difluoromethyl)-2,4-dihydroxy-6-methoxypyridine: A Comprehensive Overview
3-(Difluoromethyl)-2,4-dihydroxy-6-methoxypyridine (CAS No. 1806030-24-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 3-(Difluoromethyl)-2,4-dihydroxy-6-methoxypyridine.
Chemical Structure and Properties
3-(Difluoromethyl)-2,4-dihydroxy-6-methoxypyridine is a pyridine derivative with a difluoromethyl group attached to the 3-position and hydroxyl groups at the 2 and 4 positions. The methoxy group at the 6-position adds further complexity to its structure. The presence of these functional groups imparts unique chemical and physical properties to the compound. For instance, the difluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the hydroxyl groups contribute to its polarity and hydrogen bonding capabilities.
The molecular formula of 3-(Difluoromethyl)-2,4-dihydroxy-6-methoxypyridine is C9H9F2N2O3, and its molecular weight is approximately 215.17 g/mol. The compound is typically a white crystalline solid with a melting point ranging from 150°C to 155°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water.
Synthesis Methods
The synthesis of 3-(Difluoromethyl)-2,4-dihydroxy-6-methoxypyridine has been explored through various routes, each with its own advantages and challenges. One of the most common methods involves the reaction of 2,4-dihydroxy-6-methoxypyridine with a difluoromethylating agent. A typical synthetic pathway involves the following steps:
- Nucleophilic Substitution: 2,4-Dihydroxy-6-methoxypyridine reacts with a difluoromethylating agent such as Ruppert's reagent (MeSiCF2I) in the presence of a base like potassium tert-butoxide (t-BuOK).
- Purification: The resulting product is purified using column chromatography or recrystallization techniques to obtain pure 3-(Difluoromethyl)-2,4-dihydroxy-6-methoxypyridine.
An alternative approach involves the use of transition metal-catalyzed reactions. For example, palladium-catalyzed cross-coupling reactions have been successfully employed to introduce the difluoromethyl group into the pyridine ring. These methods offer higher yields and better selectivity compared to traditional approaches.
Biological Activities and Therapeutic Potential
The biological activities of 3-(Difluoromethyl)-2,4-dihydroxy-6-methoxypyridine have been extensively studied in recent years. One of its most notable properties is its potent antioxidant activity. The hydroxyl groups in the molecule can scavenge free radicals effectively, making it a promising candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.
In addition to its antioxidant properties, 3-(Difluoromethyl)-2,4-dihydroxy-6-methoxypyridine has shown significant anti-inflammatory effects. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This makes it a potential therapeutic agent for inflammatory conditions like arthritis and inflammatory bowel disease.
Furthermore, preliminary research suggests that 3-(Difluoromethyl)-2,4-dihydroxy-6-methoxypyridine may have anticancer properties. In vitro studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. While more research is needed to fully understand its mechanism of action and potential clinical applications, these findings are encouraging.
Clinical Trials and Future Directions
The promising biological activities of 3-(Difluoromethyl)-2,4-dihydroxy-6-methoxypyridine have led to increased interest in its clinical development. Several preclinical studies are currently underway to evaluate its safety and efficacy in animal models of various diseases. These studies are crucial for determining appropriate dosing regimens and identifying any potential side effects.
If preclinical results are favorable, phase I clinical trials will be initiated to assess the safety and pharmacokinetics of 3-(Difluoromethyl)-2,4-dihydroxy-6-methoxypyridine in humans. These trials will provide valuable data on its bioavailability, metabolism, and excretion profiles. Subsequent phase II and III trials will focus on evaluating its therapeutic efficacy in specific patient populations.
In parallel with clinical development efforts, ongoing research aims to optimize the chemical structure of 3-(Difluoromethyl)-2,4-dihydroxy-6-methoxypyridine. Structure-activity relationship (SAR) studies are being conducted to identify modifications that can enhance its potency or reduce potential side effects. These efforts are essential for developing more effective therapeutic agents based on this promising scaffold.
Conclusion
3-(Difluoromethyl)-2,4-dihydroxy-6-methoxypyridine, CAS No. 1806030-24-9, is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable properties such as antioxidant activity, anti-inflammatory effects, and anticancer potential. Ongoing preclinical studies and future clinical trials will further elucidate its therapeutic applications and pave the way for new treatments for various diseases.
1806030-24-9 (3-(Difluoromethyl)-2,4-dihydroxy-6-methoxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)